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Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-
(ethoxymethyl)thiazole (CAS No. 1209494-04-1), a heterocyclic building block with significant
potential in medicinal chemistry and agrochemical synthesis. This document delves into its
chemical and physical properties, outlines a logical synthetic pathway, discusses its reactivity
and potential applications, and provides essential safety and handling information. The guide is
intended to serve as a valuable resource for researchers and developers engaged in the
design and synthesis of novel bioactive molecules.

Introduction: The Thiazole Moiety as a Privileged
Scaffold

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms,
is a cornerstone in the field of medicinal chemistry.[1][2] Its unique electronic properties and
ability to engage in various non-covalent interactions have established it as a "privileged
scaffold” — a molecular framework that is recurrently found in a multitude of biologically active
compounds.[2] Thiazole derivatives exhibit a broad spectrum of pharmacological activities,
including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1] The strategic
functionalization of the thiazole ring allows for the fine-tuning of a molecule's physicochemical
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properties and biological target affinity. 2-Chloro-5-(ethoxymethyl)thiazole is a functionalized
thiazole derivative that offers two distinct points for chemical modification: the reactive chlorine
atom at the 2-position and the ethoxymethyl group at the 5-position. This dual functionality
makes it a versatile intermediate for the synthesis of more complex molecules.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective application in research and development.

Key Properties

The following table summarizes the known properties of 2-Chloro-5-(ethoxymethyl)thiazole.

Property Value Source
CAS Number 1209494-04-1 [3]
Molecular Formula CeHsCINOS [3]
Molecular Weight 177.65 g/mol [3]

Not explicitly reported; likely a o
Inferred from similar

Appearance colorless to pale yellow liquid
] ] compounds
or low-melting solid.
Storage Inert atmosphere, 2-8°C [3]

Note: Experimental data for properties such as melting point, boiling point, and density are not
readily available in published literature.

Spectroscopic Characterization

While specific spectra for 2-Chloro-5-(ethoxymethyl)thiazole are not widely published, a
predicted spectroscopic profile can be inferred from the analysis of related thiazole derivatives.

[4][5]

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethoxy
group (a triplet and a quartet), a singlet for the methylene protons of the ethoxymethyl group,
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and a singlet for the proton on the thiazole ring.

e 13C NMR: The carbon NMR spectrum would display distinct peaks for the thiazole ring
carbons, the methylene carbon, and the carbons of the ethyl group.

e Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak
corresponding to the molecular weight of the compound, along with a characteristic isotopic
pattern due to the presence of chlorine and sulfur.

e Infrared (IR) Spectroscopy: The IR spectrum would likely show characteristic absorption
bands for C-H, C=N, C-O, and C-Cl bonds.

Synthesis and Reactivity

The synthesis of 2-Chloro-5-(ethoxymethyl)thiazole can be logically approached through a
multi-step process, leveraging established thiazole chemistry.

Proposed Synthetic Pathway

A plausible synthetic route involves the initial formation of a 5-substituted thiazole, followed by
chlorination and subsequent functional group manipulation. The key intermediate is likely 2-
chloro-5-(hydroxymethyl)thiazole, which can then be etherified.

Caption: Proposed synthetic workflow for 2-Chloro-5-(ethoxymethyl)thiazole.

Experimental Protocol: Etherification of 2-Chloro-5-
(hydroxymethyl)thiazole

This protocol describes the final step in the proposed synthesis, the conversion of the
hydroxymethyl intermediate to the target ethoxymethyl compound.

Materials:
e 2-Chloro-5-(hydroxymethyl)thiazole
e Sodium hydride (NaH), 60% dispersion in mineral olil

o Anhydrous tetrahydrofuran (THF)
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Ethyl iodide (or other suitable ethylating agent)

Saturated aqueous ammonium chloride (NH4ClI) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add a stirred
suspension of sodium hydride (1.2 equivalents) in anhydrous THF to a reaction vessel.

 Addition of Alcohol: Cool the suspension to 0°C and add a solution of 2-chloro-5-
(hydroxymethyl)thiazole (1.0 equivalent) in anhydrous THF dropwise.

o Alkoxide Formation: Allow the mixture to stir at 0°C for 30 minutes, then warm to room
temperature and stir for an additional hour.

 Etherification: Cool the reaction mixture back to 0°C and add ethyl iodide (1.5 equivalents)
dropwise. Allow the reaction to warm to room temperature and stir overnight.

o Workup: Carefully quench the reaction by the slow addition of saturated aqueous NHaCl
solution.

o Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate.
e Washing: Wash the combined organic layers with water and then with brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel to yield 2-
Chloro-5-(ethoxymethyl)thiazole.

Reactivity Profile
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The reactivity of 2-Chloro-5-(ethoxymethyl)thiazole is primarily dictated by the 2-chloro
substituent. The chlorine atom at this position is susceptible to nucleophilic aromatic
substitution, allowing for the introduction of a wide range of functional groups.[6][7] The rate
and success of these substitutions can be influenced by the nature of the nucleophile and the
reaction conditions.[6] The ethoxymethyl group at the 5-position is generally stable under many
reaction conditions but could be cleaved under harsh acidic conditions.

Applications in Research and Drug Development

While specific, large-scale applications of 2-Chloro-5-(ethoxymethyl)thiazole are not yet
widely documented, its structure suggests its utility as a key building block in several areas.

Medicinal Chemistry

The introduction of the ethoxymethyl group can enhance the lipophilicity and metabolic stability
of a potential drug candidate compared to a hydroxymethyl or chloromethyl analogue. This
makes 2-Chloro-5-(ethoxymethyl)thiazole an attractive starting point for the synthesis of
novel therapeutic agents.
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Caption: Logical workflow for the use of 2-Chloro-5-(ethoxymethyl)thiazole in drug discovery.

Agrochemicals

The related compound, 2-chloro-5-(chloromethyl)thiazole, is a crucial intermediate in the
synthesis of neonicotinoid insecticides such as thiamethoxam and clothianidin.[8] It is plausible
that 2-Chloro-5-(ethoxymethyl)thiazole could be explored for the synthesis of new
agrochemicals with modified properties.

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling 2-
Chloro-5-(ethoxymethyl)thiazole.

Hazard Statements:[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:[3]
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

2-Chloro-5-(ethoxymethyl)thiazole is a valuable, functionalized heterocyclic compound with
considerable potential as an intermediate in organic synthesis. Its dual reactive sites, combined
with the proven biological significance of the thiazole scaffold, make it a compelling building
block for the development of novel pharmaceuticals and agrochemicals. Further research into
the properties and applications of this compound is warranted and is likely to yield new and
interesting chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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